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Compound of Interest

Compound Name: JOEZ5

Cat. No.: B608254

Disclaimer: This document provides guidance on the proper disposal of the research chemical
JQEZ5. A specific Safety Data Sheet (SDS) with detailed disposal information for JQEZS5 is not
publicly available. Therefore, the following procedures are based on general best practices for
the disposal of novel research-grade chemical compounds. It is imperative that all laboratory
personnel consult their institution's Environmental Health and Safety (EHS) department for
specific protocols and regulatory requirements before handling or disposing of this substance.

JQEZS5 is a potent and selective S-adenosyl-methionine (SAM)-competitive inhibitor of EZH2
(Enhancer of zeste homolog 2), a histone methyltransferase.[1] It is used in preclinical research
for its antitumor effects.[1] As with many novel research chemicals, the full toxicological and
ecotoxicological properties of JQEZ5 have not been extensively characterized. Therefore, it
must be handled with caution, and a conservative approach to its disposal is essential to
ensure personnel safety and environmental protection.

Key Characteristics of JQEZ5

A summary of the available physical and chemical data for JQEZ5 is presented below. This
information is critical for a preliminary hazard assessment and for communicating with EHS
personnel.
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Property Value Source
Molecular Formula C30H38N802 Tocris Bioscience
Molecular Weight 542.69 g/mol Tocris Bioscience
CAS Number 1913252-04-6 AdooQ Bioscience
Appearance Solid/Powder InvivoChem

) Tocris Bioscience, AdooQ
Storage (Solid) Store at -20°C Biosci
ioscience

Aliquot and store at -20°C or
MedChemExpress.com[1],

Storage (In Solution) -80°C to avoid freeze/thaw o
AdooQ Bioscience
cycles.
Solubility Soluble in DMSO. InvivoChem

Step-by-Step Disposal Protocol for JQEZ5

The following protocol outlines a general procedure for the safe disposal of JQEZ5 waste. This
process should be adapted to comply with the specific requirements of your institution.

Step 1: Waste Characterization and Segregation

« |dentify all JQEZ5 waste streams. This includes:

[¢]

Unused or expired pure JQEZ5 powder.

o

Stock solutions and diluted working solutions containing JQEZ5.

o

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials).

[¢]

Contaminated personal protective equipment (PPE) (e.g., gloves, disposable lab coats).
o Agueous and organic solvent waste from experimental procedures involving JQEZ5.

e Segregate JQEZ5 waste from other laboratory waste. Do not mix JQEZ5 waste with non-
hazardous waste or other chemical waste streams unless explicitly permitted by your EHS
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department.
Step 2: Waste Collection and Labeling
e Pure JQEZ5 Powder:

o Collect in its original container or a clearly labeled, sealed, and chemically compatible
container.

o The label should include "Hazardous Waste," the chemical name ("JQEZ5"), the CAS
number (1913252-04-6), and an estimate of the quantity.

e JQEZ5 Solutions:
o Collect liquid waste in a dedicated, leak-proof, and shatter-resistant container.

o Ensure the container is compatible with the solvent used (e.g., a high-density polyethylene
container for DMSO solutions).

o Label the container with "Hazardous Waste," the chemical name ("JQEZ5"), the solvent(s)
and their approximate concentrations, and the estimated concentration of JQEZ5.

e Contaminated Solid Waste:

o Collect contaminated solids (e.g., pipette tips, vials, gloves) in a designated, durable, and
sealed plastic bag or container.

o Label the container as "Hazardous Waste - Solid" and list "JQEZ5" as the contaminant.
Step 3: Storage of Hazardous Waste

» Store all JIQEZ5 hazardous waste in a designated Satellite Accumulation Area (SAA) within
the laboratory.

e Ensure the SAA s in a secondary containment tray to prevent the spread of material in case
of a leak.

o Keep waste containers securely closed except when adding waste.
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» Store away from incompatible materials.
Step 4: Scheduling a Waste Pickup

» Contact your institution's EHS department to schedule a pickup for the JQEZ5 hazardous
waste.

e Provide the EHS department with all necessary information about the waste, including the
information on the labels.

e Do not attempt to dispose of JQEZ5 waste down the drain or in the regular trash.

Experimental Workflow for JQEZ5 Disposal

The following diagram illustrates the decision-making process for the proper disposal of JQEZ5
and its associated waste.
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JQEZ5 Waste Management Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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